Cas no 1284525-69-4 (2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide
• CAS No: 1284525-69-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 4772979
• Update Time: 2025-11-06

2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide
• 2-(3-aminopyrrolidin-1-yl)-N-(4-methylphenyl)acetamide
• 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide

• Inchi： 1S/C13H19N3O/c1-10-2-4-12(5-3-10)15-13(17)9-16-7-6-11(14)8-16/h2-5,11H,6-9,14H2,1H3,(H,15,17)
• InChI Key： WGFMVYOTEDEZHL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C1)N)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 233.152812238 g/mol
• Monoisotopic Mass: 233.152812238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.4
• Molecular Weight: 233.31

Additional information on 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide

2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide (CAS No. 1284525-69-4): An Overview of Its Structure, Properties, and Applications

2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide (CAS No. 1284525-69-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide consists of a pyrrolidine ring substituted with an amino group at the 3-position, which is connected to an acetamide moiety. The acetamide group is further substituted with a p-tolyl (4-methylphenyl) group. This combination of functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for detailed study.

In terms of its physical and chemical properties, 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide is typically a solid at room temperature with a well-defined melting point. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

The biological activity of 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide has been the focus of numerous research studies. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Recent studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor function. This property makes it a promising candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

In addition to its potential in CNS disorders, 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can reduce inflammation and pain in animal models, suggesting its potential use in the treatment of inflammatory conditions such as arthritis and chronic pain syndromes.

The mechanism of action of 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide is not yet fully understood, but several hypotheses have been proposed based on experimental data. One hypothesis suggests that the compound may act by modulating the activity of specific enzymes involved in inflammatory pathways. Another hypothesis proposes that it may interact with ion channels or receptors on immune cells, thereby regulating their function and reducing inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide in human subjects. Early results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. However, further research is needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

In conclusion, 2-(3-Aminopyrrolidin-1-yl)-N-(p-tolyl)acetamide (CAS No. 1284525-69-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases and conditions. Ongoing research efforts are expected to provide further insights into its mechanisms of action and clinical utility.